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Compound of Interest

Compound Name: LASSBIio0-1135

Cat. No.: B10816846

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of chemical compounds is a critical component of laboratory operations.
This guide provides essential, step-by-step procedures for the proper disposal of LASSBio-
1135, a TRPV1 antagonist and anti-inflammatory compound. Adherence to these protocols is
vital for maintaining a safe laboratory environment and ensuring regulatory compliance.

LASSBIi0-1135 is shipped as a non-hazardous chemical, and its disposal should align with
standard laboratory practices for non-hazardous waste.[1] The following procedures are based
on general guidelines for laboratory chemical waste disposal and should be adapted to comply
with the specific regulations of your institution and local authorities.

Waste Characterization and Segregation

The first step in proper disposal is to correctly identify and segregate the waste stream.
LASSBIi0-1135 waste may exist in several forms, each requiring a specific disposal pathway.
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Waste Form

Description

Recommended Disposal
Pathway

Solid Waste

Unused or expired pure
LASSBI0-1135 powder.

Non-Hazardous Solid

Chemical Waste

Contaminated lab materials
(e.g., weigh boats, gloves,

pipette tips).

Solid Chemical Waste

Liquid Waste

Solutions of LASSBIio0-1135 in
Dimethyl Sulfoxide (DMSO).

Organic Solvent Waste

Aqueous solutions of
LASSBI0-1135 (if applicable

and deemed non-hazardous).

Aqueous Non-Hazardous
Waste (subject to institutional

approval)

Sharps Waste

Needles, syringes, or other
sharps contaminated with
LASSBIi0-1135.

Sharps Waste

Step-by-Step Disposal Procedures

Based on the waste characterization, follow the appropriate step-by-step procedure outlined

below.

Solid Waste Disposal

Collection:

o Place unused or expired LASSBIi0-1135 powder in a clearly labeled, sealed container.

The original container is ideal if it is intact and properly sealed.

o Collect all contaminated solid materials, such as gloves, weigh paper, and pipette tips, in a

designated, leak-proof waste container lined with a durable plastic bag.

Labeling:
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o Label the container clearly as "Non-Hazardous Solid Chemical Waste" and list the primary
constituent, "LASSBio-1135."

o Storage:

o Store the sealed waste container in a designated waste accumulation area, away from
incompatible materials.

e Disposal:

o Arrange for pickup and disposal through your institution's Environmental Health and Safety
(EHS) office or a licensed chemical waste disposal contractor. Do not dispose of solid
chemical waste in the regular trash.

Liquid Waste Disposal (DMSO Solutions)

DMSO is a common solvent for LASSBIi0-1135. Waste solutions of LASSBio-1135 in DMSO
should be treated as organic solvent waste.

Collection:

o Collect all LASSBi0-1135 in DMSO solutions in a designated, properly vented, and sealed
solvent waste container.

o Ensure the container is compatible with DMSO.

Labeling:

o Clearly label the container as "Hazardous Waste: Organic Solvents" and list the contents,
including "Dimethyl Sulfoxide (DMSO)" and "LASSBIi0-1135." Indicate the approximate
concentrations.

Storage:

o Store the waste container in a designated satellite accumulation area, typically within a
fume hood if volatile components are present.

Disposal:
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o Contact your institution's EHS office for pickup and disposal. Do not pour DMSO solutions
down the drain.[2]

Sharps Waste Disposal

Any sharps contaminated with LASSBi0-1135 must be handled with extreme care to prevent
punctures or cuts.

e Collection:

o Immediately place all used needles, syringes, and other contaminated sharps into a
designated, puncture-resistant sharps container.

e Labeling:

o Ensure the sharps container is clearly labeled with the biohazard symbol and indicates
that it contains chemically contaminated sharps.

e Disposal:

o When the sharps container is three-quarters full, seal it securely and arrange for disposal
through your institution's EHS office.

Experimental Protocols

While this document focuses on disposal, the handling of LASSBi0-1135 during
experimentation directly impacts waste generation. Prudent laboratory practices, such as using
the minimum amount of compound necessary for an experiment, can significantly reduce the
volume of waste produced.

LASSBIi0-1135 Disposal Workflow

The following diagram illustrates the decision-making process and proper disposal pathways
for different forms of LASSBio-1135 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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